Tert-butyl 4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate

• Molecular Formula: C11H22N2O3
• Molecular Weight: 230.30 g/mol
• IUPAC Name: tert-butyl 4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate
• InChI: InChI=1S/C11H22N2O3/c1-11(2,3)16-10(14)13-6-8(12)5-9(13)7-15-4/h8-9H,5-7,12H2,1-4H3
• InChI Key: WZADLKHOAYNHPG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CC1COC)N

Description

Tert-butyl 4-amino-2-(methoxymethyl)pyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C11H22N2O3 and its molecular weight is 230.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

The 4-azido-2-methoxymethyl-pyrrolidine-1-carboxylic acid t-butyl ester (122.00 mg, 0.48 mmol) was taken up in ethyl acetate in a Paar vessel. The solution was flushed with argon and Pd/C (100.00 mg) was added to the vessel. The argon atmosphere was replaced by hydrogen at 50 psi. The vessel was shaken for 12 h. The hydrogen atmosphere was replaced by argon and the solution was filtered through a celite pad. The pad was washed twice with ethyl acetate. The solvent was removed under reduced pressure. The product was used without further purification. Yield 99.76 mg. C11H22N2O3 MS me/230.2 (M+).